Cas no 6248-59-5 (Vitamin A2 Nitrile)

• Product Name: Vitamin A2 Nitrile
• CAS No: 6248-59-5
• MF: C₂₀H₂₅N
• MW: 279.41920542717
• CID: 1076248
• Update Time: 2025-04-24

Vitamin A2 Nitrile Chemical and Physical Properties

Names and Identifiers

• Vitamin A2 Nitrile
• Retinonitrile, 3,4-didehydro-

• Inchi： 1S/C20H25N/c1-16(8-6-9-17(2)13-15-21)11-12-19-18(3)10-7-14-20(19,4)5/h6-13H,14H2,1-5H3/b9-6+,12-11+,16-8+,17-13+
• InChI Key： WWLKDVQLAMGIHM-OVSJKPMPSA-N
• SMILES： C(#N)/C=C(/C=C/C=C(/C=C/C1C(C)(C)CC=CC=1C)\C)\C

Experimental Properties

• Density: 0.966±0.06 g/cm3(Predicted)
• Melting Point: Not available
• Boiling Point: 432.6±14.0 °C(Predicted)
• Flash Point: Not available
• Solubility: 可溶于氯仿、DCM、乙酸乙酯、乙醇
• Vapor Pressure: Not available

Vitamin A2 Nitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Amber Vial, -86°C Freezer, Under inert atmosphere

Additional information on Vitamin A2 Nitrile

Vitamin A2 Nitrile (CAS No. 6248-59-5): A Comprehensive Guide to Its Properties and Applications

Vitamin A2 Nitrile (CAS No. 6248-59-5) is a specialized derivative of Vitamin A, a fat-soluble vitamin essential for vision, immune function, and cellular growth. This compound, also known as 3-Dehydroretinyl nitrile, has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, cosmetics, and nutritional supplements. In this article, we delve into the properties, uses, and market trends surrounding Vitamin A2 Nitrile, while addressing some of the most frequently searched questions about this compound.

The chemical formula of Vitamin A2 Nitrile is C20H27NO, and it belongs to the retinoid family. Unlike its more common counterpart, Vitamin A1 (Retinol), Vitamin A2 Nitrile features an additional double bond in the beta-ionone ring, which alters its biological activity. This structural difference makes it a subject of interest for researchers exploring novel therapeutic agents. Recent studies have highlighted its potential in supporting skin health, which aligns with the growing consumer demand for anti-aging skincare ingredients and natural retinoid alternatives.

One of the most searched questions about Vitamin A2 Nitrile is: "How does Vitamin A2 Nitrile differ from Retinol?" The key distinction lies in their molecular structures and metabolic pathways. While Retinol is directly converted to retinaldehyde and retinoic acid in the body, Vitamin A2 Nitrile undergoes a different conversion process, potentially offering milder effects on the skin. This makes it an attractive option for individuals with sensitive skin who cannot tolerate traditional retinoids. Additionally, its stability under light and heat makes it a preferred choice for cosmetic formulations.

In the pharmaceutical industry, Vitamin A2 Nitrile is being investigated for its role in vision health. Research suggests that it may contribute to the regeneration of visual pigments in the retina, particularly in low-light conditions. This has sparked interest among manufacturers of eye health supplements, especially as the global population becomes increasingly concerned about digital eye strain caused by prolonged screen time. The compound's potential to support retinal function could position it as a key ingredient in next-generation vision support formulas.

The market for Vitamin A2 Nitrile is experiencing steady growth, driven by the rising demand for specialized vitamin derivatives in the nutraceutical and cosmeceutical sectors. According to industry reports, the global retinoid market is projected to expand at a CAGR of 4.5% from 2023 to 2030, with Vitamin A2 Nitrile expected to capture a significant share due to its unique properties. Manufacturers are increasingly incorporating it into anti-aging serums, night creams, and dietary supplements, capitalizing on consumer preferences for science-backed, innovative ingredients.

Another trending topic related to Vitamin A2 Nitrile is its potential role in sustainable skincare. As consumers become more environmentally conscious, there is a growing demand for eco-friendly retinoid alternatives that are both effective and sustainably sourced. Vitamin A2 Nitrile is being explored as a candidate due to its stability and potential for biotechnological production, which could reduce reliance on synthetic chemical processes. This aligns with the broader industry shift toward green chemistry and clean beauty trends.

From a regulatory standpoint, Vitamin A2 Nitrile is generally recognized as safe for use in cosmetics and supplements when formulated within approved concentrations. However, as with any bioactive compound, proper dosing and quality control are essential. Consumers often search for "Is Vitamin A2 Nitrile safe for sensitive skin?" Current evidence suggests that it is better tolerated than traditional retinoids, but patch testing is recommended for individuals with known sensitivities.

In conclusion, Vitamin A2 Nitrile (CAS No. 6248-59-5) represents an exciting frontier in retinoid research and application. Its unique chemical properties, combined with growing consumer interest in gentle yet effective skincare ingredients and vision support compounds, position it as a compound to watch in the coming years. As research continues to uncover its full potential, we can expect to see Vitamin A2 Nitrile playing an increasingly prominent role in health and wellness formulations worldwide.